Cas no 1208082-24-9 (6,8-Dibromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine)

6,8-Dibromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine structure
1208082-24-9 structure
Product Name:6,8-Dibromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine
CAS No:1208082-24-9
MF:C7H2Br2F3N3
MW:344.914089679718
MDL:MFCD11846487
CID:1082530
PubChem ID:45789817
Update Time:2025-04-20

6,8-Dibromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 6,8-Dibromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine
    • 6,8-Dibromo-2-trifluoromethylimidazo[1,2-a]pyrazine
    • ATSSZFAHVRVUSE-UHFFFAOYSA-N
    • SCHEMBL18263860
    • CS-0068341
    • D73596
    • 1208082-24-9
    • DB-368951
    • MDL: MFCD11846487
    • Inchi: 1S/C7H2Br2F3N3/c8-4-2-15-1-3(7(10,11)12)13-6(15)5(9)14-4/h1-2H
    • InChI Key: ATSSZFAHVRVUSE-UHFFFAOYSA-N
    • SMILES: BrC1C2=NC(C(F)(F)F)=CN2C=C(N=1)Br

Computed Properties

  • Exact Mass: 344.85471g/mol
  • Monoisotopic Mass: 342.85676g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 30.2Ų

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